Cas no 827320-71-8 (Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-)

827320-71-8 structure
Product name:Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
- 1-[1-(1H-indol-3-yl)-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
- 1-[1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethanone
- DTXSID70718180
- 1-(1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
- 1-[1-(1H-Indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethan-1-one
- 827320-71-8
- NIBAUFLJZPWHJZ-UHFFFAOYSA-N
- SCHEMBL3052740
-
- Inchi: InChI=1S/C19H18N2O/c1-13(22)21-11-10-14-6-2-3-7-15(14)19(21)17-12-20-18-9-5-4-8-16(17)18/h2-9,12,19-20H,10-11H2,1H3
- InChI Key: NIBAUFLJZPWHJZ-UHFFFAOYSA-N
- SMILES: CC(=O)N1CCC2=CC=CC=C2C1C3=CNC4=CC=CC=C43
Computed Properties
- Exact Mass: 290.141913202g/mol
- Monoisotopic Mass: 290.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 36.1Ų
Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)- Related Literature
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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